Cas no 2744683-81-4 (Famotidine-13C,d3)

• Product Name: Famotidine-13C,d3
• CAS No: 2744683-81-4
• MF: C₈H₁₅N₇O₂S₃
• MW: 341.456535577774
• CID: 6620368
• PubChem ID: 163322515
• Update Time: 2025-10-28

Famotidine-13C,d3 Chemical and Physical Properties

Names and Identifiers

• Famotidine-13C-d3
• Famotidine-13C,d3
• CS-0377456
• 2744683-81-4
• HY-B0377S

• Inchi： 1S/C8H15N7O2S3/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14)/i1D,2D2,6+1
• InChI Key： XUFQPHANEAPEMJ-DTTOTARQSA-N
• SMILES： S(CC1=CSC(/N=C(\N)/N)=N1)C([2H])([2H])C([2H])/[13C](/N)=N/S(N)(=O)=O

Computed Properties

• Exact Mass: 341.06712134g/mol
• Monoisotopic Mass: 341.06712134g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 238Ų